Cas no 2229687-96-9 (3-{imidazo1,2-apyrazin-3-yl}prop-2-en-1-ol)

3-{Imidazo[1,2-a]pyrazin-3-yl}prop-2-en-1-ol is a heterocyclic compound featuring an imidazopyrazine core conjugated with a propenol moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and material science. The presence of both imidazopyrazine and hydroxyl-functionalized alkene groups enhances its reactivity, enabling applications in cross-coupling reactions, nucleophilic additions, and as a building block for bioactive molecules. Its planar aromatic system facilitates π-stacking interactions, which are advantageous in the design of pharmaceuticals or optoelectronic materials. The compound’s synthetic versatility and potential for further functionalization underscore its utility in advanced chemical research and development.

3-{imidazo1,2-apyrazin-3-yl}prop-2-en-1-ol structure

2229687-96-9 structure

Product Name:3-{imidazo1,2-apyrazin-3-yl}prop-2-en-1-ol

CAS No:2229687-96-9

MF:C₉H₉N₃O

MW:175.187261343002

CID:5764881

PubChem ID:165964633

Update Time:2025-05-25

3-{imidazo1,2-apyrazin-3-yl}prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

- 2229687-96-9
- EN300-1727285
- 3-{imidazo[1,2-a]pyrazin-3-yl}prop-2-en-1-ol
- 3-{imidazo1,2-apyrazin-3-yl}prop-2-en-1-ol
- Inchi： 1S/C9H9N3O/c13-5-1-2-8-6-11-9-7-10-3-4-12(8)9/h1-4,6-7,13H,5H2/b2-1+
- InChI Key： ARXQTFDPYUPSHL-OWOJBTEDSA-N
- SMILES： OC/C=C/C1=CN=C2C=NC=CN12

Computed Properties

Exact Mass: 175.074561919g/mol
Monoisotopic Mass: 175.074561919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 50.4Å²

3-{imidazo1,2-apyrazin-3-yl}prop-2-en-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1727285-1g	3-{imidazo[1,2-a]pyrazin-3-yl}prop-2-en-1-ol	2229687-96-9	1g	$1272.0	2023-09-20
Enamine	EN300-1727285-5g	3-{imidazo[1,2-a]pyrazin-3-yl}prop-2-en-1-ol	2229687-96-9	5g	$3687.0	2023-09-20
Enamine	EN300-1727285-10g	3-{imidazo[1,2-a]pyrazin-3-yl}prop-2-en-1-ol	2229687-96-9	10g	$5467.0	2023-09-20
Enamine	EN300-1727285-0.05g	3-{imidazo[1,2-a]pyrazin-3-yl}prop-2-en-1-ol	2229687-96-9	0.05g	$1068.0	2023-09-20
Enamine	EN300-1727285-0.1g	3-{imidazo[1,2-a]pyrazin-3-yl}prop-2-en-1-ol	2229687-96-9	0.1g	$1119.0	2023-09-20
Enamine	EN300-1727285-0.25g	3-{imidazo[1,2-a]pyrazin-3-yl}prop-2-en-1-ol	2229687-96-9	0.25g	$1170.0	2023-09-20
Enamine	EN300-1727285-0.5g	3-{imidazo[1,2-a]pyrazin-3-yl}prop-2-en-1-ol	2229687-96-9	0.5g	$1221.0	2023-09-20
Enamine	EN300-1727285-1.0g	3-{imidazo[1,2-a]pyrazin-3-yl}prop-2-en-1-ol	2229687-96-9	1g	$1272.0	2023-05-23
Enamine	EN300-1727285-2.5g	3-{imidazo[1,2-a]pyrazin-3-yl}prop-2-en-1-ol	2229687-96-9	2.5g	$2492.0	2023-09-20
Enamine	EN300-1727285-5.0g	3-{imidazo[1,2-a]pyrazin-3-yl}prop-2-en-1-ol	2229687-96-9	5g	$3687.0	2023-05-23

3-{imidazo1,2-apyrazin-3-yl}prop-2-en-1-ol Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
4. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
5. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996

Additional information on 3-{imidazo1,2-apyrazin-3-yl}prop-2-en-1-ol

3-{Imidazo[1,2-a]pyrazin-3-yl}prop-2-en-1-ol: A Comprehensive Overview

The compound 3-{imidazo[1,2-a]pyrazin-3-yl}prop-2-en-1-ol (CAS No. 2229687-96-9) is a structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its imidazo[1,2-a]pyrazine ring system and a hydroxyl group attached to a propenol chain, exhibits intriguing biological properties that make it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of imidazo[1,2-a]pyrazine derivatives in modulating key cellular pathways associated with neurodegenerative diseases. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that 3-{imidazo[1,2-a]pyrazin-3-yl}prop-2-en-1-ol can inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. This finding underscores the compound's potential as a lead molecule for developing novel anti-Alzheimer's agents.

In addition to its neuroprotective effects, 3-{imidazo[1,2-a]pyrazin-3-yl}prop-2-en-1-ol has shown remarkable antioxidant activity. A study conducted by researchers at the University of California revealed that this compound effectively scavenges free radicals, thereby protecting cells from oxidative stress. This property makes it a strong candidate for applications in skincare products and nutraceuticals aimed at combating oxidative damage.

The synthesis of 3-{imidazo[1,2-a]pyrazin-3-yl}prop-2-en-1-one involves a multi-step process that includes the formation of the imidazo[1,2-a]pyrazine ring followed by the introduction of the hydroxyl group. Recent advancements in catalytic methods have enabled chemists to optimize this synthesis pathway, improving both yield and purity. These improvements are crucial for scaling up production to meet growing demand in pharmaceutical and cosmetic industries.

Moreover, computational studies using molecular docking techniques have provided insights into the binding affinity of 3-{imidazo[1,2-a]pyrazin-3-yloxy}propanal with various protein targets. These studies suggest that the compound may interact with enzymes involved in inflammation and apoptosis, opening new avenues for its use in anti-inflammatory and anticancer therapies.

Despite its promising properties, further research is needed to fully elucidate the mechanism of action and safety profile of 3-{imidazo[1,2-a]pyrazin-3-yloxy}propanal. Preclinical studies are currently underway to assess its efficacy in animal models of neurodegenerative diseases and cancer. If successful, this compound could pave the way for the development of innovative therapeutics with high therapeutic index.

In conclusion, 3-{imidazo[1,2-a]pyrazin-3-yloxy}propanal (CAS No. 2229687-96-X) represents a fascinating molecule with diverse biological activities and potential applications across multiple therapeutic areas. As research continues to uncover its full potential, this compound stands at the forefront of innovative drug discovery efforts.